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Compound of Interest

Compound Name: 2-Chloro-5-hydrazinylpyridine

Cat. No.: B136667

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. It is not a substitute for a comprehensive Safety Data Sheet (SDS) and
should be used in conjunction with one provided by the supplier. All laboratory work should be
conducted by qualified personnel using appropriate personal protective equipment and
engineering controls.

Introduction

2-Chloro-5-hydrazinylpyridine is a heterocyclic organic compound with the chemical formula
CsHeCINs. It serves as a key building block and intermediate in the synthesis of various
pharmaceutical compounds and other complex organic molecules. Its structure, incorporating a
chlorinated pyridine ring and a hydrazine functional group, suggests potential for biological
activity and chemical reactivity, necessitating careful handling and thorough understanding of
its safety profile. This guide provides a summary of available safety information, handling
precautions, and emergency procedures.

Physicochemical and Toxicological Data

Comprehensive toxicological data for 2-Chloro-5-hydrazinylpyridine is not readily available in
public literature. However, the presence of the hydrazine moiety suggests that the compound
should be handled as potentially toxic and carcinogenic, as many hydrazine derivatives exhibit
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these properties. The data presented below is based on available information and
computational predictions.

hvsical and Chemical :

Property Value Source
Molecular Formula CsHeCIN3 PubChem
Molecular Weight 143.57 g/mol PubChem
Appearance Solid (form may vary) Sigma-Aldrich[1]
Melting Point 127 °C Sigma-Aldrich[1]
Boiling Point 307.2 £27.0 °C at 760 mmHg Sigma-Aldrich[1]
CAS Number 145934-89-0 PubChem|[2]

Toxicological Properties

Specific quantitative toxicological data such as LD50 values for 2-Chloro-5-
hydrazinylpyridine are not available in the searched resources.[3] However, compounds
containing hydrazine are often associated with the following hazards:

» Carcinogenicity: Many hydrazines are known or suspected carcinogens.

o Hepatotoxicity: Liver damage is a common toxicological endpoint for hydrazine compounds.
¢ Neurotoxicity: Some hydrazine derivatives can affect the central nervous system.

o Skin and Eye Irritation: Direct contact may cause irritation or chemical burns.

o Sensitization: May cause an allergic skin reaction.

Given the lack of specific data, it is prudent to handle this compound with a high degree of
caution, assuming it to be hazardous.

Hazard Identification and GHS Classification
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A complete, official GHS classification for 2-Chloro-5-hydrazinylpyridine is not consistently
available. Based on the hazards associated with related compounds, a precautionary
classification should be assumed:

Acute Toxicity (Oral, Dermal, Inhalation): Category 3 or 4 (Warning or Danger)

Skin Corrosion/Irritation: Category 2 (Warning)

Serious Eye Damage/Eye Irritation: Category 2A (Warning)

Carcinogenicity: Category 1B or 2 (Danger or Warning)

Specific Target Organ Toxicity (Repeated Exposure): Category 1 or 2 (Danger or Warning)

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.

o Hand Protection: Nitrile or other chemically resistant gloves. Double gloving is
recommended.

o Body Protection: A flame-retardant laboratory coat. For larger quantities, a chemical-resistant
apron or suit may be necessary.

» Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there
is a risk of inhalation, a respirator with an appropriate cartridge for organic vapors and
particulates should be worn.

Engineering Controls

» All work with 2-Chloro-5-hydrazinylpyridine, including weighing and solution preparation,
must be performed in a properly functioning chemical fume hood.

o Safety showers and eyewash stations must be readily accessible.
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Storage

Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents. The need for cold-
chain transportation has been noted by some suppliers.

Spills and Disposal

Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an
inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a sealed
container for hazardous waste disposal. Do not allow the material to enter drains or
waterways.

Disposal: Dispose of waste in accordance with all local, state, and federal regulations. This
compound should be treated as hazardous waste.

Emergency Procedures
First Aid Measures

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Visualized Workflows and Relationships
Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of 2-Chloro-5-
hydrazinylpyridine from procurement to disposal.
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Figure 1: Safe Handling Workflow for 2-Chloro-5-hydrazinylpyridine
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Caption: Safe Handling Workflow for 2-Chloro-5-hydrazinylpyridine

Emergency Response Logic

This diagram outlines the decision-making process in the event of an exposure or spill.
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Figure 2: Emergency Response Logic
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Caption: Emergency Response Logic for Incidents
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Conclusion

While 2-Chloro-5-hydrazinylpyridine is a valuable reagent in synthetic chemistry, the limited
availability of comprehensive safety data necessitates a highly cautious approach to its
handling. Researchers, scientists, and drug development professionals must operate under the
assumption that this compound is hazardous, employing stringent safety protocols, appropriate
personal protective equipment, and robust engineering controls. Adherence to the guidelines
outlined in this document will help to mitigate risks and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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